3-chloro-4-methoxy-N-{2-[(4-nitrophenyl)amino]ethyl}benzamide

• IUPAC Name: 3-chloro-4-methoxy-N-[2-(4-nitroanilino)ethyl]benzamide
• InChI: InChI=1S/C16H16ClN3O4/c1-24-15-7-2-11(10-14(15)17)16(21)19-9-8-18-12-3-5-13(6-4-12)20(22)23/h2-7,10,18H,8-9H2,1H3,(H,19,21)
• InChI Key: BENRVTLOHUZKHZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NCCNC2=CC=C(C=C2)[N+](=O)[O-])Cl
• Molecular Formula: C16H16ClN3O4
• Molecular Weight: 349.77 g/mol

Description

3-chloro-4-methoxy-N-{2-[(4-nitrophenyl)amino]ethyl}benzamide, also known as CDMB-NPEA, is a chemical compound that has garnered significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-chloro-4-methoxy-N-{2-[(4-nitrophenyl)amino]ethyl}benzamide involves the inhibition of various enzymes and proteins, including cyclin-dependent kinases and heat shock proteins. By inhibiting these key proteins, 3-chloro-4-methoxy-N-{2-[(4-nitrophenyl)amino]ethyl}benzamide disrupts cellular processes such as cell cycle progression and protein folding, leading to cell death in cancer cells and neuroprotection in neurons.
Biochemical and Physiological Effects
3-chloro-4-methoxy-N-{2-[(4-nitrophenyl)amino]ethyl}benzamide has been shown to have various biochemical and physiological effects, including the induction of cell cycle arrest and apoptosis in cancer cells, as well as neuroprotection in neurons. Additionally, it has been found to inhibit the activity of heat shock proteins, which play a crucial role in protein folding and cellular stress response. This inhibition can lead to the accumulation of misfolded proteins and cellular damage, ultimately resulting in cell death.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-chloro-4-methoxy-N-{2-[(4-nitrophenyl)amino]ethyl}benzamide in lab experiments is its potency and specificity. It has been shown to inhibit key enzymes and proteins at low concentrations, making it a valuable tool in drug discovery and target identification. However, one limitation of using 3-chloro-4-methoxy-N-{2-[(4-nitrophenyl)amino]ethyl}benzamide is its potential toxicity, which may limit its use in certain experiments or applications.

Future Directions

There are several future directions for research on 3-chloro-4-methoxy-N-{2-[(4-nitrophenyl)amino]ethyl}benzamide, including its potential applications in cancer therapy, neuroprotection, and drug discovery. Additionally, further studies are needed to elucidate the mechanism of action of 3-chloro-4-methoxy-N-{2-[(4-nitrophenyl)amino]ethyl}benzamide and to identify potential side effects or toxicity. Finally, the development of new and improved synthesis methods for 3-chloro-4-methoxy-N-{2-[(4-nitrophenyl)amino]ethyl}benzamide may enable its wider use in scientific research.

Synthesis Methods

The synthesis of 3-chloro-4-methoxy-N-{2-[(4-nitrophenyl)amino]ethyl}benzamide involves a multi-step process that includes the reaction of 3-chloro-4-methoxybenzoic acid with thionyl chloride, followed by the reaction of the resulting compound with 2-(4-nitrophenylamino)ethanol. The final step involves the reaction of the product with 4-dimethylaminopyridine and N,N'-dicyclohexylcarbodiimide to yield 3-chloro-4-methoxy-N-{2-[(4-nitrophenyl)amino]ethyl}benzamide.

Scientific Research Applications

3-chloro-4-methoxy-N-{2-[(4-nitrophenyl)amino]ethyl}benzamide has been researched extensively for its potential applications in various fields, including cancer research, neuroscience, and drug discovery. It has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. Additionally, 3-chloro-4-methoxy-N-{2-[(4-nitrophenyl)amino]ethyl}benzamide has been found to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Furthermore, it has been used as a tool in drug discovery to identify potential drug targets and to study the mechanism of action of various compounds.